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Compound of Interest

Compound Name: TED-347

Cat. No.: B15544150

Researchers and drug development professionals must adhere to strict safety and disposal
protocols when handling TED-347, a potent, irreversible, covalent, and allosteric inhibitor of the
YAP-TEAD protein-protein interaction.[1][2] This document provides a comprehensive guide to
its proper disposal, ensuring laboratory safety and regulatory compliance. All procedures
should be conducted in accordance with local, state, and federal regulations. For complete
safety information, always consult the Safety Data Sheet (SDS) provided by the manufacturer.

Chemical and Physical Properties

A summary of the key quantitative data for TED-347 is presented below, offering a quick
reference for handling and storage.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15544150?utm_src=pdf-interest
https://www.benchchem.com/product/b15544150?utm_src=pdf-body
https://www.medchemexpress.com/ted-347.html
https://www.selleckchem.com/products/ted-347.html
https://www.benchchem.com/product/b15544150?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C15H11CIF3NOJ3][4]
Molecular Weight 313.70 g/mol [5]
Appearance Solid Powder

Purity >98%

Solubility in DMSO

64 mg/mL (204.02 mM) to 100 mg/mL (318.78
mM)

EC50 (TEAD4-Yapl)

5.9 uM

Ki (TEADA)

10.3 yM

Storage Temperature

-20°C for long-term storage

Proper Disposal Procedures

As TED-347 is a chlorinated and fluorinated organic compound, it must be treated as

hazardous chemical waste. Under no circumstances should it be disposed of down the sink or

in regular trash.

Experimental Protocol for Disposal of Unused TED-347.

o Consult the Safety Data Sheet (SDS): Before beginning any disposal procedure, thoroughly

review the manufacturer's SDS for specific handling and disposal instructions.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves.

o Containment: Ensure all waste is collected in a designated, properly labeled hazardous

waste container. The container should be made of a material compatible with chlorinated

organic compounds and have a secure screw-top lid.

o Labeling: Affix a hazardous waste label to the container, clearly identifying the contents as
"Hazardous Waste: TED-347" and including the chemical formula (C15H11CIF3NO). Also,
note the concentration and quantity of the waste.
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e Segregation: Store the waste container in a designated, well-ventilated secondary
containment area, away from incompatible materials.

o Waste Pickup: Arrange for disposal through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.

Experimental Protocol for Disposal of Contaminated Materials:

e PPE and Labware: Any materials that have come into contact with TED-347, such as pipette
tips, gloves, and empty vials, should be considered contaminated.

o Decontamination of Glassware: If glassware is to be reused, it must be decontaminated.
Triple rinse the glassware with a suitable solvent (e.g., ethanol or acetone), collecting the
rinsate as hazardous waste.

» Solid Waste: Place all contaminated solid waste into a designated hazardous waste bag or
container.

» Labeling and Disposal: Label the container as "Hazardous Waste: TED-347 Contaminated
Materials" and dispose of it through your institution's EHS-approved waste stream.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of TED-
347 and associated materials.
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Start: Handling TED-347
Is the TED-347 unused or is it contaminated material?

Unused TED-347

Is the material solid or liquid/glassware?

Solid (gloves, tips)

Contaminated Material

Collect in a labeled hazardous waste container.

Liquid/Glassware

Triple rinse with a suitable solvent. Collect rinsate as hazardous waste.

Place in a designated container for contaminated solid waste.

Segregate and store in a designated area.

Arrange for pickup by EHS or a licensed waste disposal contractor.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of TED-347 and contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Plan for TED-347].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544150#ted-347-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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